Cas no 477872-92-7 (Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
• CAS No: 477872-92-7
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• MDL: MFCD02102512
• CID: 2620599
• PubChem ID: 1491569
• Update Time: 2025-04-21

Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorobenzyl)-1,3-thiazole-4-carboxylate
• ethyl2-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
• MFCD02102512
• ethyl 2-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
• 1R-1529
• SY359819
• CUA87292
• AKOS005069811
• Ethyl 2-(4-Chlorobenzyl)thiazole-4-carboxylate
• 477872-92-7
• Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate

• MDL： MFCD02102512
• Inchi： 1S/C13H12ClNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7H2,1H3
• InChI Key： BJBXWUQUHVRTIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 281.02800
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 3.56400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives